Cas no 62593-46-8 (Propanoyl chloride, 3-(2-methoxyethoxy)-)

Propanoyl chloride, 3-(2-methoxyethoxy)- structure
62593-46-8 structure
Product Name:Propanoyl chloride, 3-(2-methoxyethoxy)-
CAS No:62593-46-8
MF:C6H11ClO3
MW:166.602741479874
CID:438860
PubChem ID:23043305
Update Time:2025-04-19

Propanoyl chloride, 3-(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Propanoyl chloride, 3-(2-methoxyethoxy)-
    • 3-(2-methoxyethoxy)propanoyl chloride
    • SCHEMBL13922207
    • DTXSID20629999
    • 62593-46-8
    • Inchi: 1S/C6H11ClO3/c1-9-4-5-10-3-2-6(7)8/h2-5H2,1H3
    • InChI Key: INQQHFDGPVVVJV-UHFFFAOYSA-N
    • SMILES: ClC(CCOCCOC)=O

Computed Properties

  • Exact Mass: 166.03973
  • Monoisotopic Mass: 166.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 95
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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